7-(4-chlorophenyl)-1-methyl-3-(2-methylallyl)oxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 7-(4-chlorophenyl)-4-methyl-2-(2-methylprop-2-enyl)purino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C18H15ClN4O3/c1-10(2)8-23-16(24)14-15(21(3)18(23)25)20-17-22(14)9-13(26-17)11-4-6-12(19)7-5-11/h4-7,9H,1,8H2,2-3H3
• InChI Key: BGRMJUPXVYWSMW-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C(=O)C2=C(N=C3N2C=C(O3)C4=CC=C(C=C4)Cl)N(C1=O)C
• Molecular Formula: C18H15ClN4O3
• Molecular Weight: 370.8 g/mol
• CAS No.: 899737-96-3

Description

Compounds with similar structures, such as pyrazolopyrimidines, are nitrogen-containing heterocyclic compounds that are widely distributed in nature, including in amino acids, purines, pyrimidines, and many other natural products. They are considered as privileged core skeletons in biologically active compounds and are often used as bioisosteres of natural purines.

Molecular Structure Analysis

The molecular structure of these compounds is often confirmed by physicochemical and spectral characteristics.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, 2-Chlorophenol, a compound with a chlorophenyl group, is a colorless liquid that is poorly soluble in water.

Scientific Research Applications

Understanding Metabolism and Detection Techniques

• Studies on anabolic steroids, including methenolone, have focused on identifying metabolites in human urine, highlighting the significance of understanding the metabolic pathways and detection methods for substances with complex chemical structures (Massé & Goudreault, 1992). This research underscores the importance of analytical techniques in studying the metabolism and excretion patterns of synthetic compounds.

Investigating Environmental and Health Impacts

• Research on the environmental presence and health implications of phenolic compounds, including bisphenol A (BPA) and chlorophenols, reveals concerns about their potential endocrine-disrupting effects and the importance of monitoring these substances in the environment and human samples (Watkins et al., 2015). Such studies highlight the broader context of assessing the safety and environmental impact of chemical compounds.

Exploring Drug Efficacy and Safety

• Clinical trials and studies on drugs like ethosuximide for treating conditions such as seizures demonstrate the process of evaluating the efficacy, safety, and potential side effects of pharmaceutical compounds (Weinstein & Allen, 1966). These investigations provide a framework for understanding how new compounds are tested and developed for medical applications.

Addressing Exposure and Risk Assessment

• Studies examining human exposure to environmental chemicals, including flame retardants and phenols, discuss methodologies for assessing exposure levels and potential risks associated with chemical substances (Mortensen et al., 2014). This research is crucial for establishing safety standards and guidelines for chemical exposure.

Mechanism of Action

Many compounds with similar structures have been reported to have pharmacological potential as antiviral, antimicrobial, and antitumor agents. They often work by inhibiting various enzymes and proteins that contribute to cell proliferation.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. For example, 4-(4-chlorophenyl)-2-phenyl-2-[(1H-1,2,4-triazol-1-yl)methyl]butanenitrile, a compound with a chlorophenyl group, has specific hazard classifications and labelling according to the CLP (Classification Labelling and Packaging) Regulation.

Future Directions

The future directions in the study of these compounds often involve the development of novel derivatives with high cytotoxicity towards malignant cells. These structural modification strategies have shown promising results when combined with outstanding scaffolds, which selectively interact with nucleic acids, enzymes, and globular proteins.